Cas no 1314719-56-6 (1-(2-fluoro-3-methylphenyl)cyclobutan-1-amine)

• Product Name: 1-(2-fluoro-3-methylphenyl)cyclobutan-1-amine
• CAS No: 1314719-56-6
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5564826
• PubChem ID: 117278092
• Update Time: 2025-06-09

1-(2-fluoro-3-methylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 1-(2-fluoro-3-methylphenyl)-
• 1-(2-fluoro-3-methylphenyl)cyclobutan-1-amine

• Inchi： 1S/C11H14FN/c1-8-4-2-5-9(10(8)12)11(13)6-3-7-11/h2,4-5H,3,6-7,13H2,1H3
• InChI Key： XBIPSGMVELRMJN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C)=C2F)(N)CCC1

Experimental Properties

• Density: 1.108±0.06 g/cm3(Predicted)
• Boiling Point: 250.9±35.0 °C(Predicted)
• pka: 9.25±0.20(Predicted)

Additional information on 1-(2-fluoro-3-methylphenyl)cyclobutan-1-amine

Introduction to 1-(2-fluoro-3-methylphenyl)cyclobutan-1-amine (CAS No: 1314719-56-6)

1-(2-fluoro-3-methylphenyl)cyclobutan-1-amine is a unique organic compound with the CAS registry number 1314719-56-6. This compound belongs to the class of amines, specifically cyclobutanamines, and is characterized by its bicyclic structure and the presence of a fluorine atom in the aromatic ring. The compound has garnered significant attention in recent years due to its potential applications in drug discovery and materials science.

The molecular structure of cyclobutanamine derivatives, including 1-(2-fluoro-3-methylphenyl)cyclobutan-1-amine, plays a crucial role in determining their chemical reactivity and biological activity. The cyclobutane ring introduces strain into the molecule, which can enhance its reactivity in certain chemical reactions. Additionally, the fluorine atom at the 2-position of the phenyl ring contributes to the compound's electronic properties, making it a promising candidate for various synthetic transformations.

Recent studies have explored the synthesis of cyclobutanamines through various methodologies, including ring-opening reactions of aziridines and transition metal-catalyzed cyclizations. These methods have enabled researchers to access complex bicyclic structures with high efficiency and selectivity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed coupling reactions to synthesize cyclobutanamines with substituted aryl groups.

The biological activity of cyclobutanamines has also been a focal point of research. In particular, 1-(2-fluoro-3-methylphenyl)cyclobutan-1-amine has shown potential as a lead compound in medicinal chemistry due to its ability to modulate key biological targets. For example, researchers have investigated its interactions with G-protein coupled receptors (GPCRs), which are critical targets for drug development.

In terms of physical properties, cyclobutanamines are generally liquids or solids depending on their molecular weight and substituents. The presence of electron-withdrawing groups like fluorine can lower the melting point by reducing intermolecular forces. The compound's solubility in organic solvents is also an important consideration for its use in chemical synthesis and pharmaceutical applications.

From an industrial perspective, cyclobutanamines are valuable intermediates in the synthesis of agrochemicals, pharmaceuticals, and advanced materials. Their ability to undergo nucleophilic substitution and elimination reactions makes them versatile building blocks in organic synthesis.

In conclusion, 1-(2-fluoro-3-methylphenyl)cyclobutan-1-amine (CAS No: 1314719-56-6) is a fascinating compound with a rich structural diversity and diverse applications across multiple disciplines. Its continued exploration will undoubtedly contribute to advancements in both academic research and industrial innovation.